Cas no 87901-76-6 (3,3',5,5'-tetrakis-trifluoromethylbenzhydrol)

• Product Name: 3,3',5,5'-tetrakis-trifluoromethylbenzhydrol
• CAS No: 87901-76-6
• MF: C₁₇H₈F₁₂O
• MW: 456.225666999817
• CID: 90972
• PubChem ID: 2776818
• Update Time: 2025-10-22

3,3',5,5'-tetrakis-trifluoromethylbenzhydrol Chemical and Physical Properties

Names and Identifiers

• 3,3',5,5'-tetrakis-trifluoromethylbenzhydrol
• 3,3
• 3,3,5,5-Tetrakis(trifluoromethyl)benzhydrol
• 3,3',5,5'-Tetrakis(trifluoromethyl)benzhydrol
• bis[3,5-bis(trifluoromethyl)phenyl]methanol
• MFCD00042475
• AKOS015852750
• DivK1c_001645
• SCHEMBL4145700
• A842400
• CS-0456868
• DTXSID30380261
• bis(3,5-bis(trifluoromethyl)phenyl)methanol
• HMS549L11
• FT-0614005
• DUCQGUCBWHWEBT-UHFFFAOYSA-N
• CHEMBL4578018
• Maybridge1_002893
• 87901-76-6
• CDS1_000605

• MDL： MFCD00042475
• Inchi： 1S/C17H8F12O/c18-14(19,20)9-1-7(2-10(5-9)15(21,22)23)13(30)8-3-11(16(24,25)26)6-12(4-8)17(27,28)29/h1-6,13,30H
• InChI Key： DUCQGUCBWHWEBT-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1)C(C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)O)(F)F

Computed Properties

• Exact Mass: 456.03800
• Monoisotopic Mass: 456.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.3

Experimental Properties

• Color/Form: powder
• Density: 1.515
• Melting Point: 148°C
• Boiling Point: 277.8°C at 760 mmHg
• Flash Point: 121.8°C
• Refractive Index: 1.425
• PSA: 20.23000
• LogP: 6.84350
• Solubility: Not determined

3,3',5,5'-tetrakis-trifluoromethylbenzhydrol Security Information

• Hazard Statement： Irritant
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3,3',5,5'-tetrakis-trifluoromethylbenzhydrol

Recent Advances in the Study of 3,3',5,5'-Tetrakis-trifluoromethylbenzhydrol (CAS: 87901-76-6)

3,3',5,5'-Tetrakis-trifluoromethylbenzhydrol (CAS: 87901-76-6) is a fluorinated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. Recent studies have explored its utility in various domains, including catalysis, material science, and drug development. This research brief synthesizes the latest findings related to this compound, highlighting its synthesis, mechanistic insights, and emerging applications.

A 2023 study published in the Journal of Fluorine Chemistry detailed an improved synthetic route for 3,3',5,5'-tetrakis-trifluoromethylbenzhydrol, emphasizing its scalability and yield optimization. The researchers employed a Grignard reaction followed by a trifluoromethylation step, achieving a purity of >98%. This advancement addresses previous challenges in large-scale production, making the compound more accessible for industrial applications.

In the realm of catalysis, a groundbreaking paper in ACS Catalysis (2024) demonstrated the compound's role as a ligand in palladium-catalyzed cross-coupling reactions. The electron-withdrawing nature of the trifluoromethyl groups was found to enhance the stability of the catalytic intermediate, leading to higher reaction yields and selectivity. This discovery opens new avenues for designing efficient catalysts for complex organic transformations.

Pharmaceutical research has also explored the potential of 3,3',5,5'-tetrakis-trifluoromethylbenzhydrol as a scaffold for drug design. A recent Bioorganic & Medicinal Chemistry Letters study (2024) investigated its derivatives as inhibitors of protein-protein interactions (PPIs) involved in inflammatory pathways. Preliminary results showed promising activity against NF-κB, suggesting its potential as a lead compound for anti-inflammatory therapeutics.

Further investigations into the compound's physicochemical properties revealed its exceptional stability under acidic conditions, as reported in Chemical Communications (2023). This characteristic makes it suitable for applications in harsh chemical environments, such as in the development of proton-exchange membranes for fuel cells.

In conclusion, 3,3',5,5'-tetrakis-trifluoromethylbenzhydrol (CAS: 87901-76-6) continues to be a compound of significant interest across multiple disciplines. Its versatile applications—from catalysis to drug development—underscore its importance in advancing chemical and biomedical research. Future studies are expected to delve deeper into its mechanistic roles and expand its utility in innovative technologies.